Cas no 1202858-66-9 (5-Amino-2-bromo-4-methylbenzonitrile)

• Product Name: 5-Amino-2-bromo-4-methylbenzonitrile
• CAS No: 1202858-66-9
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 6627271
• PubChem ID: 57736565
• Update Time: 2025-05-25

5-Amino-2-bromo-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromo-4-methyl-benzonitrile
• Benzonitrile, 5-amino-2-bromo-4-methyl-
• SCHEMBL1771090
• CS-0377849
• 1202858-66-9
• G10677
• 5-Amino-2-bromo-4-methylbenzonitrile
• LAHISTKZZXMECZ-UHFFFAOYSA-N

• Inchi： 1S/C8H7BrN2/c1-5-2-7(9)6(4-10)3-8(5)11/h2-3H,11H2,1H3
• InChI Key： LAHISTKZZXMECZ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(N)=C(C)C=C1Br

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 361.3±42.0 °C(Predicted)
• pka: 1.94±0.10(Predicted)

Additional information on 5-Amino-2-bromo-4-methylbenzonitrile

Comprehensive Analysis of 5-Amino-2-bromo-4-methylbenzonitrile (CAS 1202858-66-9): Properties, Applications, and Market Trends

5-Amino-2-bromo-4-methylbenzonitrile (CAS 1202858-66-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This brominated benzonitrile derivative features a unique molecular structure combining an amino group, bromine substituent, and nitrile functionality, making it a versatile intermediate for synthesizing complex molecules. With a molecular formula of C₈H₇BrN₂ and molecular weight of 211.06 g/mol, this pale-yellow crystalline powder exhibits solubility in polar organic solvents like DMSO and methanol, while being sparingly soluble in water.

The compound's structural motifs align with current trends in drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential as a building block for heterocyclic compounds used in treating metabolic disorders—a hot topic in medicinal chemistry forums. Researchers are particularly interested in its electron-withdrawing nitrile group and nucleophilic amino group, which facilitate diverse chemical transformations under mild conditions.

From an industrial perspective, 5-Amino-2-bromo-4-methylbenzonitrile serves as a precursor for photoactive materials in organic electronics, responding to growing demand for OLED intermediates. Analytical data shows >98% purity in commercial samples, with HPLC retention times typically between 4.2-4.5 minutes (C18 column, acetonitrile/water gradient). The bromine atom's strategic positioning enables selective cross-coupling reactions, a feature frequently searched in synthetic chemistry databases.

Environmental and safety profiles indicate this compound requires standard laboratory handling precautions. Stability studies demonstrate decomposition temperatures above 200°C, making it suitable for various high-temperature reactions—a key consideration for process chemists optimizing synthetic routes. Patent analysis reveals increasing applications in crop protection chemicals, particularly for fungicides targeting resistant strains, addressing agricultural sector concerns.

The global market for functionalized benzonitriles shows 6.8% CAGR (2023-2030), driven by demand for specialty chemicals in Asia-Pacific regions. Quality control protocols emphasize NMR characterization (¹H NMR (400 MHz, DMSO-d6): δ 2.35 (s, 3H), 5.82 (s, 2H), 6.90 (s, 1H), 7.45 (s, 1H)) and mass spectrometric verification. As sustainable chemistry gains prominence, novel catalytic bromination methods for producing such intermediates are being explored, aligning with green chemistry principles.

Academic interest focuses on the compound's role in multi-component reactions to construct nitrogen-containing heterocycles. Recent publications demonstrate its utility in synthesizing quinazoline scaffolds—a structural motif present in 18% of FDA-approved small molecule drugs. The electron-deficient aromatic system facilitates nucleophilic aromatic substitution, while the amino group allows for subsequent derivatization, answering frequent queries about modular synthesis approaches.

Technical specifications recommend storage in amber glass containers under inert atmosphere at 2-8°C to maintain stability. Suppliers typically provide certificates of analysis including residual solvent content (<0.5%) and heavy metal screening. The compound's chromatographic behavior makes it suitable for analytical method development studies, particularly in reverse-phase HPLC method optimization—a common challenge discussed in analytical chemistry circles.

Emerging applications include its use as a fluorescent probe precursor for bioimaging studies, capitalizing on the push for diagnostic tools in precision medicine. The methyl group's steric effects influence regioselectivity in electrophilic reactions, a nuance frequently explored in advanced organic chemistry courses. With melting points ranging 148-152°C and characteristic IR absorptions at 2220 cm^-1 (C≡N stretch) and 3380 cm^-1 (N-H stretch), the material meets stringent identification criteria for regulatory submissions.

Process chemists value this intermediate for its atom economy in multi-step syntheses, reducing waste generation—an increasingly important metric in industrial chemistry. The compound's crystallinity facilitates purification via recrystallization from ethanol/water mixtures, addressing common isolation challenges. As computational chemistry advances, molecular docking studies suggest potential bioactivity of derivatives against protein targets associated with inflammatory diseases.

Supply chain data indicates stable availability from major fine chemical manufacturers, with lead times averaging 4-6 weeks for custom quantities. The growing emphasis on structure-activity relationships in drug design continues to drive demand for such well-characterized building blocks. With proper documentation including material safety data sheets and export compliance certificates, this compound meets international trade requirements for research applications.